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Compound of Interest

Compound Name:
4-Methoxy-3,5-

dimethylbenzenesulfonyl chloride

CAS No.: 75157-75-4

Cat. No.: B1613285

Get Quote

CAS Number: 75157-75-4 Formula: C

H

ClO

S Primary Application: Electrophilic Sulfonylation Reagent / Diversity-Oriented Synthesis[1][2]

Molecular Weight & Stoichiometric Analysis[3][4]
For researchers engaged in high-throughput screening or precise organic synthesis,

understanding the exact mass profile of this compound is critical for stoichiometry and mass

spectrometry (MS) validation.[1]
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1613285#bc-rfq
http://chemchart.com/cas-75.html
https://labsolu.ca/shop/chemicals-biochemicals/halogenation-reagents/4-methoxy-35-dimethylbenzenesulfonyl-chloride/
http://chemchart.com/cas-75.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1613285?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Technical Context

Average Molecular Weight 234.70 g/mol
Used for molarity calculations

and reagent weighing.[1]

Monoisotopic Mass 234.0117 Da

Based on

C,

H,

Cl,

O,

S. Critical for HRMS.

Exact Mass 234.01 Da
The primary peak observed in

high-resolution mass spec.[1]

Isotopic Pattern (M+2) ~36% relative abundance

Due to the natural abundance

of

Cl. Expect a distinct M+2 peak

at ~236 Da.[1]

Mass Spectrometry Implications
When characterizing reaction products via LC-MS, the presence of the chlorine atom imparts a

characteristic 3:1 ratio between the molecular ion [M]

and the isotope peak [M+2]

.[1] In the hydrolyzed form (sulfonic acid), this pattern disappears, serving as a rapid diagnostic
for reagent quality.

Synthesis & Production Logic
The synthesis of 4-Methoxy-3,5-dimethylbenzenesulfonyl chloride is a classic example of

regioselective electrophilic aromatic substitution (S
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Ar).[1] The precursor, 2,6-dimethylanisole, possesses a unique substitution pattern that directs
the incoming chlorosulfonyl group to the para position relative to the methoxy group.[1]

Mechanistic Pathway[1][5]
Activation: Chlorosulfonic acid (ClSO

H) acts as both the solvent and the electrophile source.

Directing Effects: The methoxy group (-OCH

) at position 1 is a strong ortho/para activator.[1] However, the ortho positions (2 and 6) are
blocked by methyl groups.

Regioselectivity: The electrophile attacks position 4, which is para to the methoxy group and

meta to the methyl groups, minimizing steric hindrance while maximizing electronic

activation.

2,6-Dimethylanisole
(C9H12O)

Sigma Complex
Intermediate

+ 2 equiv ClSO3H
<0°C (Exothermic)

Chlorosulfonic Acid
(ClSO3H)

4-Methoxy-3,5-dimethyl-
benzenesulfonyl chloride

(C9H11ClO3S)

- H2SO4
- HCl

Click to download full resolution via product page

Figure 1: Regioselective chlorosulfonation of 2,6-dimethylanisole.[1] The steric bulk of the

methyl groups at positions 2 and 6 forces substitution to the 4-position.[1]

Reactivity & Applications in Drug Development[1]
As a sulfonyl chloride, this compound is a potent electrophile used primarily to introduce the (4-

methoxy-3,5-dimethylphenyl)sulfonyl moiety into target molecules.[1] This moiety serves two

primary functions in drug design:

Pharmacophore Modulation: It modifies the lipophilicity and electronic properties of amines,

potentially improving bioavailability or binding affinity.
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Building Block for Sulfonamides: It reacts with primary and secondary amines to form stable

sulfonamides, a privileged scaffold in medicinal chemistry (e.g., in the synthesis of

phenanthridine derivatives).

Experimental Protocol: General Sulfonylation
Note: This protocol assumes anhydrous conditions due to the moisture sensitivity of the

sulfonyl chloride.

Preparation: Dissolve the amine substrate (1.0 equiv) in anhydrous Dichloromethane (DCM)

or Tetrahydrofuran (THF).[1]

Base Addition: Add Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2–1.5 equiv) to

scavenge the HCl byproduct.[1]

Reagent Addition: Cool the solution to 0°C. Add 4-Methoxy-3,5-dimethylbenzenesulfonyl
chloride (1.0–1.1 equiv) portion-wise.

Monitoring: Warm to room temperature. Monitor consumption of the amine via TLC or LC-MS

(Target mass = Amine MW + 234.7 - 36.5).[1]

Workup: Quench with water, extract with DCM, and wash with dilute HCl (to remove excess

base) and brine.

Sulfonyl Chloride + Amine (R-NH2)

Tetrahedral Intermediate
(Sulfonyl Transfer)

Nucleophilic Attack

Sulfonamide Product
(R-NH-SO2-Ar)

Elimination of Cl-

HCl (Scavenged by Base)
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Figure 2: Nucleophilic substitution mechanism for sulfonamide formation.[1] The base is critical

to drive the equilibrium forward by neutralizing the generated acid.[1]

Handling, Stability & Storage
The integrity of 4-Methoxy-3,5-dimethylbenzenesulfonyl chloride is compromised by

moisture.[1] Hydrolysis converts the reactive acid chloride into the unreactive sulfonic acid (4-

methoxy-3,5-dimethylbenzenesulfonic acid).[1]

Self-Validating Purity Check
Before using the reagent in critical steps, perform a quick 1H NMR check in CDCl

:

Intact Reagent: Look for the characteristic methyl singlets of the Ar-CH

(approx.[1] 2.3–2.6 ppm) and O-CH

(approx.[1] 3.7–3.9 ppm).

Hydrolyzed Impurity: A shift in these peaks, often accompanied by broadening due to acidic

protons, indicates hydrolysis.

Storage Recommendations:

Temperature: 2–8°C (Refrigerated).

Atmosphere: Store under Argon or Nitrogen.

Container: Tightly sealed glass with parafilm; avoid long-term storage in plastic which may

allow moisture permeation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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